3-chloro-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 3-chloro-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H12ClN3O4S/c1-25(22,23)13-7-3-5-11(9-13)15-19-20-16(24-15)18-14(21)10-4-2-6-12(17)8-10/h2-9H,1H3,(H,18,20,21)
• InChI Key: QXOGDWRTZSDYGH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H12ClN3O4S
• Molecular Weight: 377.8 g/mol

Description

3-chloro-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.

Mechanism of Action

Target of Action

The primary target of this compound is the Smoothened receptor (Smo) . Smo is a protein that plays a crucial role in the Hedgehog signaling pathway, which is critical for development, cell growth, migration, and stem cell maintenance .

Mode of Action

The compound acts as an antagonist to the Smo receptor . It binds to the receptor and inhibits its function, thereby disrupting the Hedgehog signaling pathway . This results in the inhibition of cell growth and migration, which can be beneficial in the treatment of certain types of cancer .

Biochemical Pathways

The compound primarily affects the Hedgehog signaling pathway . This pathway is involved in the regulation of cell growth, migration, and differentiation. By inhibiting the Smo receptor, the compound disrupts this pathway, leading to a decrease in cell growth and migration .

Result of Action

The inhibition of the Smo receptor and the subsequent disruption of the Hedgehog signaling pathway can lead to a decrease in cell growth and migration . This can be particularly beneficial in the treatment of cancers where this pathway is abnormally activated .

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide in lab experiments is its potential as a selective anticancer agent. This compound has been shown to inhibit the growth of cancer cells while having minimal effects on normal cells. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are several future directions for the study of 3-chloro-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide. One direction is the development of more efficient synthesis methods for this compound. Another direction is the investigation of its potential use as a treatment for other diseases such as inflammatory disorders and neurological disorders. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound in order to minimize potential toxicity.

Synthesis Methods

The synthesis of 3-chloro-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide has been achieved using various methods. One common method involves the reaction of 3-chlorobenzoyl chloride with 5-(3-methylsulfonylphenyl)-1,3,4-oxadiazole-2-amine in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound. Other methods include the use of different starting materials and reaction conditions.

Scientific Research Applications

3-chloro-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide has been studied for its potential applications in scientific research. One area of interest is its use as a potential anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells in vitro and in vivo. Other potential applications include its use as an anti-inflammatory agent and as a potential treatment for neurological disorders.